Cas no 118664-05-4 (Pyrimido[1,2-a]benzimidazol-2-amine (9CI))

• Product Name: Pyrimido[1,2-a]benzimidazol-2-amine (9CI)
• CAS No: 118664-05-4
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 132973
• PubChem ID: 45078127
• Update Time: 2025-04-19

Pyrimido[1,2-a]benzimidazol-2-amine (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,2-a]benzimidazol-2-amine (9CI)
• Pyrimido[1,2-a]benzimidazol-2-amine
• 2-aminopyrimido[1,2-a]benzimidazole
• DTXSID40663456
• SCHEMBL22633448
• Benzo[4,5]imidazo[1,2-a]pyrimidin-2-amine
• 118664-05-4

• Inchi： 1S/C10H8N4/c11-9-5-6-14-8-4-2-1-3-7(8)12-10(14)13-9/h1-6H,(H2,11,12,13)
• InChI Key： IWRSVGXUWRVXRW-UHFFFAOYSA-N
• SMILES： N12C=CC(N)=NC1=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 56.21